Cas no 40513-35-7 (3-Amino-4-phenylbutan-2-one)

• Product Name: 3-Amino-4-phenylbutan-2-one
• CAS No: 40513-35-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 326961
• PubChem ID: 409315
• Update Time: 2025-04-19

3-Amino-4-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-phenylbutan-2-one
• 2-Butanone,3-amino-4-phenyl-
• 3-AMINO-4-PHENYLBUTAN-2-ONE HYDROCHLORIDE
• Q27094090
• SCHEMBL4379945
• EN300-40684
• PHENYLALANYLMETHANE
• 40513-35-7
• DTXSID90863540
• 3-Amino-4-phenyl-2-butanone
• AKOS005604030
• L024076
• SB76679
• CS-0272036
• SCHEMBL2617113
• 3-Amino-4-phenyl-2-butanone #
• 2-Butanone, 3-amino-4-phenyl-
• RTUDQBPZFFIRAD-UHFFFAOYSA-N
• STK691815

• MDL： MFCD06357369
• Inchi： 1S/C10H13NO/c1-8(12)10(11)7-9-5-3-2-4-6-9/h2-6,10H,7,11H2,1H3
• InChI Key： RTUDQBPZFFIRAD-UHFFFAOYSA-N
• SMILES： O=C(C)C(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 163.1
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.043
• Boiling Point: 261.6°Cat760mmHg
• Flash Point: 112°C
• Refractive Index: 1.533